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Compound of Interest

Compound Name:
Sodium (+/-)-2-hydroxybutyrate-

2,3,3-d3

Cat. No.: B12388879 Get Quote

Essential Safety and Handling Guide for Sodium
(+/-)-2-hydroxybutyrate-2,3,3-d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sodium (+/-)-2-hydroxybutyrate-2,3,3-d3. The

following procedures and recommendations are designed to ensure safe operational handling

and disposal, fostering a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Sodium (+/-)-2-hydroxybutyrate-2,3,3-d3, it is imperative to use appropriate

personal protective equipment to minimize exposure and ensure personal safety. The required

PPE is summarized in the table below.
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PPE Category Specific Recommendations

Eye/Face Protection

Wear appropriate safety glasses with side

shields or chemical safety goggles.[1][2][3] A

face shield may be necessary for splash-prone

operations.[1]

Skin Protection

Wear a laboratory coat or other protective

clothing to prevent skin contact.[1] Long-sleeved

clothing is recommended.

Hand Protection

Wear suitable protective gloves. Check with the

glove manufacturer for specific chemical

compatibility.

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required. If dust formation is likely or ventilation

is inadequate, use a NIOSH (US) or CEN (EU)

approved respirator.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

the compound and the safety of laboratory personnel.

Handling Protocol:

Work Area Preparation: Ensure a well-ventilated work area. For handling deuterated

compounds, it is recommended to work under a dry, inert atmosphere (e.g., in a glove box or

under a stream of nitrogen or argon) to minimize hydrogen-deuterium exchange with

atmospheric moisture.

Personal Hygiene: Wash hands thoroughly with mild soap and water before and after

handling the compound, as well as before eating, drinking, or smoking.

Avoiding Contamination: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or

store food in areas where chemicals are handled.
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Dust Prevention: Minimize dust formation during handling. If further processing of the solid

material is required, consider the potential for combustible dust formation.

Storage Protocol:

Container Integrity: Keep the container tightly closed in a dry and well-ventilated place.

Temperature: Store at room temperature or as recommended by the manufacturer. Some

sources suggest refrigeration (2-8°C) for long-term storage.

Moisture and Light Protection: As a deuterated and potentially hygroscopic compound, store

in a desiccator or other moisture-controlled environment. Protect from light.

Incompatible Materials: Store away from strong oxidizing agents.

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

Disposal Protocol:

Waste Classification: Treat unused Sodium (+/-)-2-hydroxybutyrate-2,3,3-d3 and any

contaminated materials (e.g., gloves, wipes) as chemical waste.

Containerization: Collect waste in a suitable, properly labeled, and sealed container. The

original container is often a good choice for waste storage.

Disposal Method: Dispose of the chemical waste in accordance with federal, state, and local

regulations. Do not pour down the drain or dispose of with regular trash. Contact your

institution's environmental health and safety office for specific disposal procedures.

Experimental Workflow: Chemical Spill Response
The following diagram outlines the step-by-step procedure for responding to a chemical spill of

Sodium (+/-)-2-hydroxybutyrate-2,3,3-d3.
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Caption: Chemical Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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